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Compound of Interest

Compound Name: Lsd1-IN-24

Cat. No.: B10861377 Get Quote

Essential Safety and Handling Guide for Lsd1-
IN-24
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Lsd1-IN-24. The following procedures for personal

protective equipment (PPE), operational handling, and disposal are designed to ensure a safe

laboratory environment.

Hazard Summary and Chemical Properties
While a specific Safety Data Sheet (SDS) for Lsd1-IN-24 is not publicly available, information

for a closely related compound, LSD1-IN-23, indicates potential hazards.[1] Lsd1-IN-24 should

be handled with care, assuming a similar toxicological profile.

GHS Classification (inferred from LSD1-IN-23):

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

Hazard Statements (inferred from LSD1-IN-23):
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H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Lsd1-IN-24 is a selective Lysine-Specific Demethylase 1 (LSD1) inhibitor with an IC50 of 0.247

μM.[2] It is used in cancer research to mediate the expression of PD-L1 and enhance T cell

killing response.[2]

Property Information Source

IC50 0.247 μM [2]

Storage (Powder) -20°C [1]

Storage (in solvent) -80°C [1][2]

Stock Solution Stability
6 months at -80°C, 1 month at

-20°C
[2]

Personal Protective Equipment (PPE)
A comprehensive PPE program is crucial to protect from potential hazards.[3] The following

PPE is recommended for handling Lsd1-IN-24.
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PPE Category Recommended Equipment Standard

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

required when there is a

significant risk of splashes.

ANSI Z87.1

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
ASTM F739

Body Protection

Laboratory coat. Disposable

gowns or coveralls should be

considered for larger quantities

or when there is a risk of

significant contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate engineering controls.

Use a NIOSH-approved

respirator with an appropriate

cartridge if aerosols may be

generated or if working outside

of a ventilated enclosure.
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Preparation

Donning Sequence

Completion

Start

1. Gown or Lab Coat

2. Mask or Respirator

3. Goggles or Face Shield

4. Gloves

Enter Work Area

Click to download full resolution via product page
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Preparation

Doffing Sequence

Completion

Start

1. Gloves

2. Goggles or Face Shield

3. Gown or Lab Coat

4. Mask or Respirator

Wash Hands

Click to download full resolution via product page

Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]
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Store the powdered form at -20°C and solutions at -80°C.[1][2]

2. Handling and Solution Preparation:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood or other ventilated enclosure.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

For a 2.5 mg/mL solution, a suggested protocol is to add 100 μL of a 25.0 mg/mL DMSO

stock solution to 400 μL of PEG300, mix, then add 50 μL of Tween-80, mix, and finally add

450 μL of saline.[2]

3. Spill Management:

Small Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the contaminated material in a sealed container for disposal.

Clean the spill area with a suitable detergent and water.

Large Spills:

Evacuate the area and prevent entry.

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill and follow the procedure for small spills.
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Spill Occurs
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Don Appropriate PPE

Contain Spill
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Collect and Seal Waste
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Dispose of Waste
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Disposal Plan
Dispose of contents and container to an approved waste disposal plant.[1]
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Collect spillage as it is very toxic to aquatic life.[1]

All waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, should be disposed of as hazardous waste in accordance with local, state, and

federal regulations.

Waste Generation

Waste Handling

Final Disposal

Generate Waste
(Unused chemical, contaminated labware)

Collect in a
Labeled, Sealed Container

Store in a Designated
Hazardous Waste Area

Arrange for Pickup by
Environmental Health & Safety

Click to download full resolution via product page

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1]
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Eye Contact: Remove contact lenses, if present and easy to do. Flush eyes immediately with

large amounts of water. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes. Call a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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